Cas no 1421517-63-6 (N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide)

• Product Name: N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide
• CAS No: 1421517-63-6
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5750279
• PubChem ID: 71789671
• Update Time: 2025-06-08

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024539485
• VU0537351-1
• F6215-0010
• 1421517-63-6
• N-(2-(3-methylisoxazol-5-yl)ethyl)-4-oxo-4-phenylbutanamide
• N-[2-(3-METHYL-1,2-OXAZOL-5-YL)ETHYL]-4-OXO-4-PHENYLBUTANAMIDE
• N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide

• Inchi： 1S/C16H18N2O3/c1-12-11-14(21-18-12)9-10-17-16(20)8-7-15(19)13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3,(H,17,20)
• InChI Key： STCSFUKCOOJYAK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCNC(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.2Ų

Additional information on N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide

Introduction to N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide (CAS No. 1421517-63-6)

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide, identified by its CAS number 1421517-63-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of an oxazole ring and a phenylbutanamide moiety, contribute to its potential therapeutic applications.

The oxazole ring is a heterocyclic compound that contains an oxygen atom and two adjacent carbon atoms in its five-membered ring structure. This structural motif is known for its stability and its ability to participate in various chemical reactions, making it a valuable component in drug design. In particular, the 3-methyl-substituted oxazole ring in N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide adds to its complexity and potential for interactions with biological targets.

The phenylbutanamide moiety is another key structural feature that contributes to the biological activity of this compound. Amides are well-known for their role as bioactive molecules, often serving as pharmacophores in drugs. The presence of a phenyl group in the butanamide chain enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and interact with intracellular targets.

Recent research has highlighted the importance of N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide in the development of novel therapeutic agents. Studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The oxazole ring has been found to interact with specific binding sites on these targets, leading to modulation of their activity.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The structural features of N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-oxo-4-phenylbutanamide allow it to interact with neurotransmitter receptors, which could make it a valuable candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have demonstrated that this compound can cross the blood-brain barrier, suggesting its feasibility for clinical use.

In addition to its potential in neurological applications, N-[2-(3-methyl-1,2-oxazol-5-yli...] has shown promise in combating antibiotic-resistant bacteria. The growing threat of antibiotic resistance has necessitated the development of new antimicrobial agents. The unique chemical structure of this compound allows it to disrupt bacterial cell wall synthesis and inhibit essential bacterial enzymes, making it an effective candidate for novel antibiotics.

The synthesis of N-[2-(3-methyl...] involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. The use of catalytic methods has also been explored to improve the efficiency of the synthesis process.

Evaluation of the pharmacokinetic properties of N-[2-(3-methyl...] has revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for determining the bioavailability and therapeutic efficacy of a drug. Further studies are ongoing to optimize these properties and enhance the overall effectiveness of the compound.

The safety profile of N-[2-(3-methyl...] has been assessed through preclinical studies conducted on cell cultures and animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxic effects. However, further research is needed to fully understand its long-term safety profile before human clinical trials can be initiated.

In conclusion, N-[2-(3-methyl...] represents a promising candidate for the development of novel therapeutic agents with applications in various diseases. Its unique structural features and demonstrated biological activities make it an attractive target for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential as a cornerstone in future pharmaceutical treatments.